Cas no 97686-99-2 (Phenol, tribromo-,bismuth(3+) salt (9CI))

• Product Name: Phenol, tribromo-,bismuth(3+) salt (9CI)
• CAS No: 97686-99-2
• MF: C₁₈H₆BiBr₉O₃
• MW: 1198.35481595993
• CID: 801322
• PubChem ID: 102601906
• Update Time: 2025-04-19

Phenol, tribromo-,bismuth(3+) salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, tribromo-,bismuth(3+) salt (9CI)
• BISMUTH TRIBROMOPHENATE
• XEROFORM
• Bismuth;2,3,4-tribromophenolate
• 97686-99-2

• Inchi： 1S/3C6H3Br3O.Bi/c3*7-3-1-2-4(10)6(9)5(3)8;/h3*1-2,10H;/q;;;+3/p-3
• InChI Key： ZJDMFNXBZLCJJY-UHFFFAOYSA-K
• SMILES： [Bi+3].BrC1C(=CC=C(C=1Br)[O-])Br.BrC1C(=CC=C(C=1Br)[O-])Br.BrC1C(=CC=C(C=1Br)[O-])Br

Computed Properties

• Exact Mass: 1189.28000
• Monoisotopic Mass: 1189.27713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.18000
• LogP: 12.35370